Cas no 2034249-82-4 (4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole)

• Product Name: 4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• CAS No: 2034249-82-4
• MF: C₁₅H₁₉FN₄O₄S
• MW: 370.399165391922
• CID: 6330797
• PubChem ID: 121017751
• Update Time: 2025-07-20

4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-((3-((6-ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• AKOS026690859
• 4-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole
• F6478-3944
• 4-({1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]pyrrolidin-3-yl}oxy)-6-ethyl-5-fluoropyrimidine
• 2034249-82-4
• 4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole

• Inchi： 1S/C15H19FN4O4S/c1-4-12-13(16)15(18-8-17-12)23-11-5-6-20(7-11)25(21,22)14-9(2)19-24-10(14)3/h8,11H,4-7H2,1-3H3
• InChI Key： UNFWYTQCXVIKJH-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCC(C1)OC1C(=C(CC)N=CN=1)F)(=O)=O

Computed Properties

• Exact Mass: 370.11110444g/mol
• Monoisotopic Mass: 370.11110444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų

Additional information on 4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole

Recent Advances in the Study of 4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole (CAS: 2034249-82-4)

The compound 4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole (CAS: 2034249-82-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. The presence of a fluoropyrimidine core and a sulfonylisoxazole moiety suggests its potential role in modulating key biological pathways, making it a subject of intense research.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable investigation demonstrated its efficacy as a selective inhibitor of certain tyrosine kinases, which are implicated in the progression of various cancers. The compound's ability to bind to the ATP-binding site of these kinases with high affinity has been confirmed through X-ray crystallography and molecular docking studies. These findings highlight its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory activity, 4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole has also been explored for its pharmacokinetic properties. Preclinical studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with good oral bioavailability and minimal off-target effects. These characteristics make it a promising candidate for further clinical development. However, challenges such as potential drug-drug interactions and long-term toxicity remain to be addressed in future studies.

The synthesis of this compound has also been a topic of recent research. Innovative synthetic routes have been developed to improve yield and purity, with a focus on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for further research and potential therapeutic use.

In conclusion, 4-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)-3,5-dimethylisoxazole represents a promising avenue for drug discovery, particularly in oncology. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic properties, position it as a valuable tool for both basic research and therapeutic development. Continued research efforts will be essential to fully realize its potential and address remaining challenges.